1-(6-(1H-imidazol-1-yl)pyrimidin-4-yl)-N-(5-methyl-1,3,4-thiadiazol-2-yl)azetidine-3-carboxamide

• IUPAC Name: 1-(6-imidazol-1-ylpyrimidin-4-yl)-N-(5-methyl-1,3,4-thiadiazol-2-yl)azetidine-3-carboxamide
• InChI: InChI=1S/C14H14N8OS/c1-9-19-20-14(24-9)18-13(23)10-5-22(6-10)12-4-11(16-7-17-12)21-3-2-15-8-21/h2-4,7-8,10H,5-6H2,1H3,(H,18,20,23)
• InChI Key: YFWWBKDBABUDOW-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(S1)NC(=O)C2CN(C2)C3=NC=NC(=C3)N4C=CN=C4
• Molecular Formula: C14H14N8OS
• Molecular Weight: 342.38 g/mol

Description

1-(6-(1H-imidazol-1-yl)pyrimidin-4-yl)-N-(5-methyl-1,3,4-thiadiazol-2-yl)azetidine-3-carboxamide is a useful research compound. Its molecular formula is C14H14N8OS and its molecular weight is 342.38. The purity is usually 95%.
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Scientific Research Applications

Structural Modifications and Biological Activities

• Systematic Structure Modifications for Androgen Receptor Antagonists : A study detailed the systematic modifications of imidazo[1,2-a]pyrimidine to avoid rapid metabolism mediated by aldehyde oxidase (AO), a challenge in drug discovery. The research found that altering the heterocycle or blocking the reactive site effectively reduces AO metabolism, potentially applicable to other drug discovery programs (Linton et al., 2011).

• Antitumor and Antioxidant Agents : Another study focused on the synthesis of new fused and binary 1,3,4‐thiadiazoles, exploring their potential as antitumor and antioxidant agents. The research indicates the importance of the 1,3,4-thiadiazole moiety in developing compounds with significant biological activities (Hamama et al., 2013).

• Antiviral and Antitumor Activity : Compounds synthesized from imidazo[1,2-a]pyrimidine and related structures have been evaluated for their antiviral and antitumor activities, showcasing the potential of these compounds in therapeutic applications. Specifically, some derivatives showed significant activity against influenza A neuraminidase virus and various cancer cell lines, underscoring the potential of these compounds in medicinal chemistry (Abd El-All et al., 2016).

• DNA Recognition and Gene Expression Control : Research on polyamides containing imidazole and pyrrole moieties demonstrated that these compounds could be programmed to target specific DNA sequences, potentially controlling gene expression. This study highlights the applicability of structurally similar compounds in targeting genetic disorders and cancer (Chavda et al., 2010).